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Compound of Interest

Compound Name: 4,4'-Difluorobenzophenone

Cat. No.: B049673

Physical Properties of 4,4'-
Difluorobenzophenone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4,4'-
Difluorobenzophenone, a crucial intermediate in the synthesis of high-performance polymers
like polyetheretherketone (PEEK).[1][2] The data and experimental protocols detailed herein
are intended to support research and development activities where this compound is utilized.

Core Physical Properties

4,4'-Difluorobenzophenone is a colorless to white crystalline solid at standard conditions.[1]
[2][3] Its physical characteristics, particularly its melting and boiling points, are critical
parameters for its application in various synthetic processes.

Data Summary

The melting and boiling points of 4,4'-Difluorobenzophenone, as reported by various
chemical suppliers and scientific databases, are summarized below. The variation in melting
point ranges can be attributed to the purity of the substance.
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Physical Property Value Source
Melting Point 107.5t0 108.5 °C Wikipedia[1], Benchchem[4]
102-110 °C Apollo Scientific[5]
105-111 °C Thermo Scientific[3][6]

Chem-Impex[2], Fisher
106-109 °C o

Scientific[7]
102-105 °C Sigma-Aldrich
107.0t0 110.0 °C Tokyo Chemical Industry
108 °C Google Patents|[8]

. ) Apollo Scientific[5], Chem-
Boiling Point 170-172 °C at 10 mmHg
Impex[2]

137 °C at 3 mmHg Fluoryx Labs[9]
200 °C Fisher Scientific[7]

Experimental Protocols

While specific experimental reports detailing the determination of these constants for 4,4'-
Difluorobenzophenone are not extensively published in readily available literature, the
following represents standard methodologies employed for such characterizations.

Melting Point Determination (Capillary Method)

The melting point is typically determined using the capillary method, often with a Thiele tube or
a modern digital melting point apparatus.

Procedure:

e A small amount of finely powdered, dry 4,4'-Difluorobenzophenone is packed into a
capillary tube, sealed at one end.

e The capillary tube is attached to a thermometer.
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e The assembly is immersed in a heating bath (commonly paraffin oil or silicone oil) within a
Thiele tube.

e The bath is heated gently and uniformly.

e The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Boiling Point Determination (Thiele Tube Method)

The boiling point, especially at reduced pressure, is determined to characterize the liquid phase
of the compound.

Procedure:

A small volume of 4,4'-Difluorobenzophenone is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed within the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube.

As the temperature rises, a continuous stream of bubbles will emerge from the capillary tube.

The heat source is then removed. The temperature at which the bubbling ceases and the
liquid begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a standardized workflow for the characterization of the
physical properties of a synthesized or procured batch of 4,4'-Difluorobenzophenone.
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Sample Preparation

Obtain 4,4'-Difluorobenzophenone Sample

Grind to Fine Powder

Dry under Vacuum

Boiling Point Determination
Fill Test Tube
i Melting Point Determination
Setup Thiele Tube Assembly Pack Capillary Tube
Heat and Observe Bubbles Heat in Apparatus
Record Boiling Point Record Melting Range

Data Analysis & Reporting

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 4,4'-Difluorobenzophenone
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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